Cas no 2307771-86-2 (rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2307771-86-2
• MF: C₁₄H₁₃F₃O₂
• MW: 270.247034788132
• CID: 5778390
• PubChem ID: 137964446
• Update Time: 2025-10-31

rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Rel-(1S,4S,5S)-1-(4-(trifluoromethyl)phenyl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 2307771-86-2
• starbld0040092
• Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-[4-(trifluoromethyl)phenyl]-, (1R,4R,5R)-rel-
• rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C14H13F3O2/c15-14(16,17)10-3-1-9(2-4-10)13-6-5-8(7-13)11(13)12(18)19/h1-4,8,11H,5-7H2,(H,18,19)/t8-,11+,13+/m0/s1
• InChI Key： FOGPQGGRXATHKG-RLCGTCKNSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@]12CC[C@@H](C1)[C@@H]2C(=O)O)(F)F

Computed Properties

• Exact Mass: 270.08676414g/mol
• Monoisotopic Mass: 270.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 362.4±42.0 °C(Predicted)
• pka: 4.46±0.40(Predicted)

Additional information on rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo2.1.1hexane-5-carboxylic acid

Chemical Profile of rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2307771-86-2)

The compound rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo[2.1.1]hexane-5-carboxylic acid, identified by its CAS number 2307771-86-2, represents a structurally intricate molecule with significant potential in the realm of pharmaceutical and chemical research. This bicyclic structure, featuring a trifluoromethyl-substituted phenyl ring, is a key feature that contributes to its unique chemical properties and reactivity. The presence of multiple stereocenters, as indicated by the (1R,4R,5R) configuration, further enhances its complexity and makes it a subject of considerable interest for synthetic chemists and biologists.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic scaffolds in drug design due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The trifluoromethyl group is particularly noteworthy, as it is known to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In the context of this compound, the trifluoromethyl group is attached to a phenyl ring that is part of a bicyclo[2.1.1]hexane core, creating a system with both rigid and flexible regions that can be exploited for molecular recognition.

The bicyclo[2.1.1]hexane framework is a common motif in natural products and pharmaceuticals, often found in compounds with potent biological activities. This particular arrangement provides a three-dimensional structure that can interact favorably with biological targets such as enzymes and receptors. The carboxylic acid functionality at the 5-position serves as a key pharmacophoric element, allowing for further derivatization and optimization through amide bond formation or other covalent modifications.

Current research in the field of drug discovery has demonstrated that molecules incorporating trifluoromethyl groups often exhibit enhanced binding interactions due to the electron-withdrawing nature of this substituent. This property can lead to increased potency and selectivity when targeting therapeutic receptors. Additionally, the stereochemistry of the molecule plays a critical role in determining its biological activity. The (1R,4R,5R) configuration suggests that this compound has been carefully designed to optimize interactions with specific biological targets while minimizing off-target effects.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Preliminary data indicate that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders and inflammatory diseases. The combination of structural features such as the trifluoromethyl group and the bicyclo[2.1.1]hexane core provides a promising foundation for further investigation.

The synthesis of this compound presents significant challenges due to its complex stereochemistry and the need for precise control over reaction conditions. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic approaches not only highlight the compound's structural complexity but also showcase the ingenuity of modern organic chemistry in constructing challenging molecular architectures.

Future directions in research may focus on exploring analogs of this compound by modifying substituents on the phenyl ring or introducing additional functional groups into the bicyclic core. Such modifications could lead to novel derivatives with enhanced pharmacological properties or expanded therapeutic applications. Additionally, computational modeling techniques may be utilized to gain insights into how structural variations influence biological activity, providing a rational basis for designing next-generation compounds.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials and intermediates like rac-(1R,4R,5R)-1-4-(trifluoromethyl)phenylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2307771-86-2). Its unique structural features make it a valuable building block for synthetic chemists working on drug discovery programs across multiple therapeutic areas. As our understanding of biological targets continues to grow, compounds like this one will remain instrumental in developing innovative treatments for human diseases.